4-Amino-3,5-dichloropyridine
CAS No.: 22889-78-7
VCID: VC0195902
Molecular Formula: C5H4Cl2N2
Molecular Weight: 163 g/mol
Purity: > 95%
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Description | 4-Amino-3,5-dichloropyridine is a chemical compound with the molecular formula C5H4Cl2N2 . It is also known by other names, including 3,5-Dichloro-4-pyridylamine and 3,5-Dichloropyridin-4-amine . The compound appears as an off-white to beige crystalline solid with an unpleasant odor . It has a melting point range of 156 to 164°C . 4-Amino-3,5-dichloropyridine is irritating to the skin and eyes, and may also cause respiratory irritation . This chemical is used as an intermediate in manufacturing processes . It has a vapor pressure of 0.01 mm Hg at 25 degrees C and a water solubility of 6600 mg/L at the same temperature . Similar compounds include other halogenated pyridines, which are also used as chemical intermediates in the synthesis of pharmaceuticals and agrochemicals. For instance, 4-amino-3,5-dichloropyridine-N-oxide, is a related compound with a pyridine N-oxide structure . |
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CAS No. | 22889-78-7 |
Product Name | 4-Amino-3,5-dichloropyridine |
Molecular Formula | C5H4Cl2N2 |
Molecular Weight | 163 g/mol |
IUPAC Name | 3,5-dichloropyridin-4-amine |
Standard InChI | InChI=1S/C5H4Cl2N2/c6-3-1-9-2-4(7)5(3)8/h1-2H,(H2,8,9) |
Standard InChIKey | ISIQAMHROGZHOV-UHFFFAOYSA-N |
SMILES | C1=C(C(=C(C=N1)Cl)N)Cl |
Canonical SMILES | C1=C(C(=C(C=N1)Cl)N)Cl |
Appearance | White Solid |
Purity | > 95% |
Synonyms | 4-ADCP 4-amino-3,5-dichloropyridine |
PubChem Compound | 89888 |
Last Modified | Aug 15 2023 |
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